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Fundamentals of PTA-SCC

Q1: What is PTA-SCC and what are the essential conditions for its occurrence?

Polythionic Acid Stress Corrosion Cracking (PTA-SCC) is a form of intergranular cracking that affects

sensitized austenitic stainless steels and some nickel-based alloys. Failure requires the simultaneous presence

of three conditions [1] [2] [3]:

A Sensitized Microstructure: This occurs when the steel is exposed to temperatures between

approximately 400°C and 800°C (752°F to 1472°F), leading to chromium carbide (M23C6)
precipitation at grain boundaries. This leaves adjacent regions depleted in chromium, making them

susceptible to attack [1].
Tensile Stress: This can be either residual stress from welding/fabrication or applied operational

stress [1].
Corrosive Environment: The presence of a sulfide scale (e.g., iron sulfide) that reacts with oxygen
and moisture (typically during unit shutdowns) to form polythionic acids (H₂SₓO₆, where x is often 4
for tetrathionic acid) [1] [3].

Q2: Which materials and equipment are most susceptible?

The table below summarizes the key susceptible components and materials [1] [2] [3]:
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Susceptibility
Factor

Details

Common
Equipment

Hydroprocessing reactor circuits (reactors, piping, exchangers), fired heater tubes,

bellows, Fluid Catalytic Cracking (FCC) unit components (e.g., air rings, cyclones)
[1] [2] [3].

Common
Materials

Non-stabilized austenitic stainless steels (e.g., 304, 304H). Even stabilized grades
(321, 347) and low-carbon grades (304L, 316L) can sensitize after prolonged

exposure [1] [2]. Nickel-based alloys like Alloy 800 and 825 can also be susceptible
[1].

Prevention & Mitigation Strategies

Q3: How can PTA-SCC be prevented during shutdowns?

The primary goal is to prevent air and moisture from contacting the sulfide scale. The following table

compares common methods [1] [2] [3]:

Method Key Procedure Important Notes

Alkaline Washing
(Neutralization)

Circulate a 2-2.5 wt% soda ash
(sodium carbonate) solution under

inert atmosphere before air
exposure. Soak/circulate for

minimum 2 hours, maintaining pH ≥
9 [2].

Use low-chloride water (< 50-1000 ppm
max) to avoid Chloride-SCC. Adding

sodium nitrate inhibitor (0.4 wt%) is
recommended. A thin alkaline film must be

maintained on surfaces throughout the
shutdown [1] [2].

Inert Gas Purging Maintain a nitrogen blanket with
oxygen levels below 50 ppm [2].

Cost-effective if no internal work is
required. Commercial nitrogen can have

high oxygen levels, so verification is critical
[2].

Dry Air Purging Circulate dehumidified air, ensuring
the equipment metal temperature

stays above the dew point by at
least 40°F (∼4.5°C) [2].

Prevents condensation. Requires careful
control of humidity and temperature [2].
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Q4: Are there corrosion-resistant materials that are immune to PTA-SCC?

Yes, proper material selection is a long-term solution. A proprietary version of Type 347LN (UNS S34751,

commercially known as smiLLe) has been developed with very low carbon content and optimized nitrogen.

This alloy has been shown not to sensitize even after long-term exposure (e.g., 10,000 hours at 565°C) and

is therefore considered immune to PTA-SCC, eliminating the need for neutralization procedures [4].

Experimental Protocols & Analysis

Q5: What are the standard methods for evaluating sensitization and PTA-SCC susceptibility?

The following workflow outlines a typical laboratory methodology for assessing susceptibility and studying

cracking mechanisms. This workflow synthesizes procedures from industry standards and research practices

[1] [5] [4].
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Experimental Workflow for PTA-SCC Evaluation

Key Experimental Details:
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Material Sensitization: Coupons of the test alloy are heated to a target temperature (e.g., 565°C -
675°C) for a set duration (1 hour to over 10,000 hours) to induce chromium carbide precipitation. This
is often done in sealed, nitrogen-purged quartz ampoules to prevent oxidation [4].

Sensitization Check (ASTM A262 Practice A): This is a rapid electrochemical screening test. The
sensitized sample is etched in oxalic acid and examined under a microscope. A structure showing

"ditching" along the grain boundaries indicates a sensitized microstructure and potential susceptibility
to intergranular attack [1] [4].

Corrosive Environment Exposure: A common laboratory method uses a tetrathionate solution to
simulate the polythionic acid environment. Tests can involve immersing stressed (e.g., U-bend

specimens) or unstressed coupons, often under constant load [5] [4].
Microstructural & Fracture Analysis:

Metallography: A polished cross-section of the sample is examined with an optical microscope.
Confirmation of PTA-SCC requires observing a branched, intergranular crack path. Grains

may fall out during preparation, a tell-tale sign [1].
Advanced Techniques: As highlighted in the workflow, techniques like Electron Backscatter
Diffraction (EBSD) and X-ray Diffraction (XRD) are used in research to analyze the early
stages of SCC. They can measure local strain, dislocation density, and crystal orientation,

helping to understand that cracks initiate at grain boundaries with high local deformation (often
correlated with a high Schmid factor) [5].

Scanning Electron Microscopy (SEM): Used to examine the fracture surface. A classic "rock
candy" appearance confirms an intergranular fracture, though adherent sulfide scale can

sometimes obscure this view [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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